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Compound of Interest

Compound Name: Blue caprate

Cat. No.: B144547 Get Quote

An In-depth Technical Guide to the Stability and Storage of Blue Caprate (5-Bromo-3-indolyl

decanoate)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Blue caprate, chemically known as 5-Bromo-3-indolyl decanoate (CAS No. 133950-71-7), is a

synthetic organic compound widely utilized as a chromogenic substrate in biochemical assays.

[1][2] Its primary application is in the detection and quantification of lipase and esterase activity.

[3][4] The enzymatic hydrolysis of the ester bond in Blue caprate liberates 5-bromo-1H-indol-3-

ol (5-bromoindoxyl). This intermediate product subsequently undergoes rapid oxidative

dimerization in the presence of oxygen to form a water-insoluble, intensely colored blue-purple

dye, 5,5'-dibromo-indigo.[3] The rate of color formation is directly proportional to the enzymatic

activity, allowing for straightforward spectrophotometric quantification.[3]

This guide provides a comprehensive overview of the stability and recommended storage

conditions for Blue caprate, based on currently available technical data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Blue caprate is presented below.

This information is critical for handling, storage, and analytical method development.
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Property Value Reference

CAS Number 133950-71-7 [5]

Molecular Formula C₁₈H₂₄BrNO₂ [5]

Molecular Weight 366.3 g/mol [5]

Synonyms
Blue-decanoate, 5-Bromo-3-

indolyl caprate
[5]

Physical State Powder [5]

Color White to off-white [5]

Melting Point 55-70°C [5]

Solubility
Soluble in dimethylformamide

(1% w/v)
[5]

Stability Profile
Quantitative, peer-reviewed stability studies on Blue caprate are not extensively available in

the public domain. The information presented here is compiled from supplier safety data sheets

(SDS) and provides a qualitative assessment of the compound's stability.
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Parameter
Stability
Information

Incompatible
Conditions/Material
s

Reference

General Stability

Stable under normal,

recommended storage

conditions.

- [5]

Light Sensitivity

May deteriorate

slightly if exposed to

light for prolonged

periods.

Direct sunlight,

prolonged UV

exposure

[5]

Moisture Sensitivity

May deteriorate

slightly if exposed to

humidity for prolonged

periods.

High humidity

environments
[5]

Reactivity

No dangerous

reactions are known

under conditions of

normal use.

Very strong oxidizing

agents
[5]

Hazardous

Decomposition

Upon combustion,

may produce carbon

oxides, nitrogen

oxides, and hydrogen

bromide gas. No

hazardous

decomposition is

known under normal

use.

High temperatures

(combustion)
[5]

Storage Conditions
Proper storage is crucial to prevent the degradation of Blue caprate and ensure its

performance in enzymatic assays. There is some variation in the recommended storage

temperatures from different suppliers. Users should always consult the product-specific

documentation provided by their supplier.
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Supplier
Guideline

Recommended
Temperature

Container Atmosphere Reference

General

Precautionary
-20°C

Tightly closed

container
Under nitrogen [5]

Alternative 2°C to 8°C
Well-closed

container
Not specified [2]

To ensure maximum shelf-life and prevent deterioration from light and humidity, long-term

storage at -20°C in a tightly sealed container under an inert atmosphere like nitrogen is

recommended.[5]

Degradation and Reaction Pathways
The primary "degradation" pathway of interest for Blue caprate is its intended enzymatic

hydrolysis, which is the basis of its function as a chromogenic substrate.

Enzymatic Hydrolysis Pathway
The process begins with the enzymatic cleavage of the ester linkage by a lipase or esterase.

This releases the unstable 5-bromoindoxyl intermediate, which then dimerizes and oxidizes to

form the final blue product.
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Caption: Enzymatic hydrolysis of Blue caprate to form a colored indigo dye.

Experimental Protocols and Analytical Methods
While detailed, validated stability-indicating analytical methods are not published, the principles

for analysis are well-established based on the compound's function.
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General Experimental Workflow for Enzyme Activity
Assay
The following diagram outlines a typical workflow for using Blue caprate to measure lipase or

esterase activity.

1. Prepare Substrate Solution
(Dissolve Blue Caprate in appropriate solvent, e.g., DMF)

4. Initiate Reaction
(Add enzyme to substrate/buffer mix)

2. Prepare Assay Buffer 3. Prepare Enzyme Sample
(e.g., cell lysate, purified enzyme)

5. Incubate
(Controlled temperature and time)

6. Measure Absorbance
(Spectrophotometer, ~615 nm)

7. Analyze Data
(Correlate absorbance to enzyme activity)

Click to download full resolution via product page

Caption: General experimental workflow for a Blue caprate-based enzyme assay.

Methodologies for Stability and Purity Analysis
For rigorous analysis of Blue caprate and its potential degradation products, chromatographic

methods are recommended.[3]

High-Performance Liquid Chromatography (HPLC): This is the preferred method for

quantifying the parent compound and detecting any degradation products.
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Principle: A reverse-phase column (e.g., C18) with a mobile phase of acetonitrile and

water or buffer would likely be effective. Detection would be achieved using a UV detector,

as the indole ring is a strong chromophore.

Protocol Outline:

Standard Preparation: Prepare a stock solution of Blue caprate in a suitable solvent

(e.g., DMF or acetonitrile) and create a series of dilutions to establish a calibration

curve.

Sample Preparation: Dissolve the test sample in the mobile phase or a compatible

solvent.

Chromatography: Inject the sample onto the HPLC system. An isocratic or gradient

elution may be used to separate the parent peak from impurities.

Analysis: Quantify the peak area of Blue caprate against the calibration curve to

determine its concentration. The appearance of new peaks would indicate the presence

of degradation products.

Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for identifying volatile

metabolites or degradation products.[3]

Principle: The sample is volatilized and separated by GC, followed by mass analysis for

identification. Fragmentation patterns can help elucidate the structure of unknown

compounds.[3]

Summary and Recommendations
Stability: Blue caprate is generally stable under recommended conditions but is sensitive to

prolonged exposure to light and humidity. It is incompatible with strong oxidizing agents.[5]

Storage: For optimal long-term stability, store at -20°C in a tightly sealed container under an

inert nitrogen atmosphere.[5] Always refer to the supplier-specific recommendation, as 2-8°C

may also be advised.[2]
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Handling: Handle in a well-ventilated area, avoiding dust formation. Use appropriate

personal protective equipment.[5]

Analysis: The enzymatic reaction product can be quantified spectrophotometrically. For

stability testing, a validated reverse-phase HPLC method with UV detection is

recommended.

This document provides a summary of the available technical information on the stability and

storage of Blue caprate. For critical applications, it is strongly recommended that users

perform their own stability assessments under their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

